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Compound of Interest

Compound Name: Bizine

Cat. No.: B8054949 Get Quote

Bicine, chemically known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic biological buffer

that has become an essential tool in life science research and pharmaceutical development. As

one of the "Good's buffers" developed in 1966, it is valued for its favorable characteristics,

including high water solubility, minimal permeability through biological membranes, and

stability. This guide provides an in-depth overview of Bicine buffer, its physicochemical

properties, preparation, and key applications.

Core Physicochemical Properties
Bicine is an amino acid derivative that functions as a buffering agent in a physiologically

relevant pH range.[1][2] Its structure, containing an amino group, a carboxyl group, and two

hydroxyl groups, makes it highly polar and suitable for a variety of aqueous systems.[2] The

key quantitative properties of Bicine are summarized in the table below.
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Property Value

IUPAC Name 2-[bis(2-hydroxyethyl)amino]acetic acid[3]

Synonyms
N,N-Bis(2-hydroxyethyl)glycine,

Diethylolglycine[3]

Molecular Formula C₆H₁₃NO₄[4][5]

Molecular Weight 163.17 g/mol [4][5]

pKa (20°C) 8.35[6][7]

pKa (25°C) 8.26[2][4][6]

Effective pH Range 7.6 – 9.0[2][4][8][9][10][11]

Appearance White crystalline powder[2]

CAS Number 150-25-4[3][5]

Buffer Preparation Protocol
The preparation of a Bicine buffer solution is a straightforward process. The following is a

generalized protocol for preparing a 0.1 M Bicine buffer solution. Adjustments to mass and

volume can be made to achieve the desired concentration and final volume.

Materials and Equipment:

Bicine (High purity, M.W. 163.17 g/mol )

High-purity, deionized water

Sodium Hydroxide (NaOH) solution (e.g., 5 M or 10 M) for pH adjustment

Analytical balance

Volumetric flask

Beaker
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Magnetic stirrer and stir bar

Calibrated pH meter

Experimental Protocol:

Calculate the required mass of Bicine: To prepare 1 liter of a 0.1 M Bicine solution, weigh out

16.32 grams of Bicine powder using an analytical balance.[8]

Dissolve the Bicine: Add the weighed Bicine powder to a beaker containing approximately

800 mL of deionized water. Place the beaker on a magnetic stirrer and stir until the powder is

completely dissolved.[12]

Adjust the pH: While continuously stirring, slowly add the NaOH solution dropwise to the

Bicine solution. Monitor the pH using a calibrated pH meter. Continue adding NaOH until the

desired pH within the buffer's effective range (7.6-9.0) is reached.

Final Volume Adjustment: Once the target pH is achieved, transfer the solution to a 1000 mL

volumetric flask. Add deionized water to bring the final volume to the 1-liter mark.[12]

Storage: Store the prepared buffer solution at room temperature in a clearly labeled

container.
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Bicine Buffer Preparation Workflow

Start

Weigh 16.32g Bicine Powder

Dissolve in 800mL dH2O
with stirring

Adjust pH to desired value
(e.g., 8.3) with NaOH

Transfer to 1L volumetric flask
and add dH2O to mark

End: 0.1M Bicine Buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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